Broad-band sensitized visible up-conversion in Y2Mg3Ge3O12:Ni2+,Er3+,Nb5+ phosphors†
Materials Advances Pub Date: 2022-06-18 DOI: 10.1039/D2MA00519K
Abstract
Ni2+, Er3+, Nb5+ tri-doped Y2Mg3Ge3O12 phosphors have been fabricated using a conventional solid-phase reaction method. Near infrared light in the wavelength range of 900–1700 nm can be up-converted by the phosphors into visible emissions peaking at 532 nm, 555 nm and 675 nm of Er3+, performed by the Ni2+ → Er3+ and Er3+ → Er3+ energy transfers. The introduction of Nb5+ ions can adjust the local environment of Ni2+ and Er3+ ions and thus effectively reduces their nonradiative transition probability, which largely enhances the intensity of up-conversion emission. The effects of Ni2+ and Er3+ concentration together with the excitation power on the fluorescence properties have been investigated. The Y2Mg3Ge3O12:0.015Ni2+,0.13Er3+,0.06Nb5+ phosphor manifests the optimal UC emission effectiveness in this work, in which the energy transfer sensitization from Ni2+ → Er3+ induced by quadrupole-quadrupole interaction is as high as 92.1%. The developed broadband near-infrared excitable up-conversion materials are promising for extensive photonic applications, including c-Si solar cells and infrared detectors.
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Journal Name：Materials Advances
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CAS no.: 181705-93-1
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CAS no.: 131525-50-3
